Cas no 912455-26-6 (1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-)

1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)- structure
912455-26-6 structure
Product Name:1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
CAS No:912455-26-6
MF:C9H16N2
MW:152.236742019653
CID:996110
PubChem ID:21524478
Update Time:2025-04-20

1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
    • 912455-26-6
    • 2-Isobutyl-4,5-dimethyl-1H-imidazole
    • Inchi: 1S/C9H16N2/c1-6(2)5-9-10-7(3)8(4)11-9/h6H,5H2,1-4H3,(H,10,11)
    • InChI Key: DMWDNKVFRQIHSG-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)N=C1CC(C)C

Computed Properties

  • Exact Mass: 152.131348519g/mol
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų
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